Cas no 184709-34-0 (1-Pyrenebutanethiol)

• Product Name: 1-Pyrenebutanethiol
• CAS No: 184709-34-0
• MF: C₂₀H₁₈S
• MW: 290.421924114227
• CID: 2784292
• Update Time: 2023-08-07

1-Pyrenebutanethiol Chemical and Physical Properties

Names and Identifiers

• 1-Pyrenebutanethiol
• 1-(4-Mercaptobutyl)pyrene
• 4-(Pyren-1-yl)butane-1-thiol

• Inchi： 1S/C20H18S/c21-13-2-1-4-14-7-8-17-10-9-15-5-3-6-16-11-12-18(14)20(17)19(15)16/h3,5-12,21H,1-2,4,13H2
• InChI Key： BLYUHGRYLDQGKO-UHFFFAOYSA-N
• SMILES： SCCCCC1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 352
• XLogP3: 6.3
• Topological Polar Surface Area: 1